Cas no 39080-04-1 (cyclopropanecarboxamide, n-(1,1-dimethyl-2-propynyl)- (9ci))

• Product name: cyclopropanecarboxamide, n-(1,1-dimethyl-2-propynyl)- (9ci)
• CAS No: 39080-04-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 924242
• PubChem ID: 45084311

cyclopropanecarboxamide, n-(1,1-dimethyl-2-propynyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• cyclopropanecarboxamide, n-(1,1-dimethyl-2-propynyl)- (9ci)
• SCHEMBL991673
• TUXLGJPGBCOXFC-UHFFFAOYSA-N
• EN300-6768356
• N-(2-methylbut-3-yn-2-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(1,1-dimethyl-2-propynyl)-
• DB-431795
• AKOS013322867
• Z1187696696
• 39080-04-1

• Inchi： InChI=1S/C9H13NO/c1-4-9(2,3)10-8(11)7-5-6-7/h1,7H,5-6H2,2-3H3,(H,10,11)
• InChI Key： TUXLGJPGBCOXFC-UHFFFAOYSA-N
• SMILES： CC(C)(C#C)NC(=O)C1CC1

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1A^2

Additional information on cyclopropanecarboxamide, n-(1,1-dimethyl-2-propynyl)- (9ci)

Comprehensive Overview of Cyclopropanecarboxamide, N-(1,1-dimethyl-2-propynyl)- (9CI) (CAS No. 39080-04-1)

Cyclopropanecarboxamide, N-(1,1-dimethyl-2-propynyl)- (9CI), with the CAS number 39080-04-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique cyclopropane ring and propynyl functional group, offers a versatile platform for synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural novelty and reactivity.

The growing interest in cyclopropane derivatives stems from their ability to act as bioisosteres, replacing traditional functional groups in drug design to enhance metabolic stability and bioavailability. With the rise of AI-driven drug discovery and green chemistry, compounds like N-(1,1-dimethyl-2-propynyl)-cyclopropanecarboxamide are being scrutinized for their eco-friendly synthesis routes and potential applications in sustainable agriculture and biodegradable materials. These trends align with global demands for environmentally responsible chemical solutions.

From a structural perspective, the cyclopropane ring in this compound introduces significant ring strain, which can be leveraged to create high-energy intermediates for catalytic reactions. The propynyl group further enhances its utility in click chemistry, a technique widely used in bioconjugation and polymer science. This dual functionality makes CAS 39080-04-1 a valuable building block for researchers working on targeted drug delivery systems and advanced material engineering.

In the pharmaceutical sector, N-(1,1-dimethyl-2-propynyl)-cyclopropanecarboxamide is being investigated for its potential role in modulating enzyme activity and protein-protein interactions. Its structural motifs are particularly relevant in the development of kinase inhibitors and GPCR-targeted therapies, which are hot topics in precision medicine. The compound's ability to penetrate cell membranes efficiently also makes it a candidate for central nervous system (CNS) drug development.

Beyond healthcare, this compound has implications in crop protection. Its derivatives are being tested as potential plant growth regulators and pest control agents, addressing the agricultural industry's need for safer, more effective solutions. The push for reduced pesticide residues and organic farming practices has amplified the demand for innovative chemistries like cyclopropanecarboxamide-based products.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are critical for characterizing CAS 39080-04-1 and its derivatives. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and industrial applications. The compound's stability under various conditions is also a key focus, particularly for formulation scientists working on shelf-life optimization.

As the scientific community continues to explore cyclopropanecarboxamide, N-(1,1-dimethyl-2-propynyl)- (9CI), its commercial viability is being assessed through patent landscapes and market analyses. With increasing investments in specialty chemicals and custom synthesis, this compound is poised to play a pivotal role in next-generation innovations. Its adaptability across multiple industries underscores its importance in modern chemistry.

For researchers seeking reliable data on 39080-04-1, reputable sources like Reaxys, SciFinder, and PubChem provide detailed physicochemical properties and synthetic protocols. Collaboration between academia and industry will further unlock the potential of this compound, driving advancements in life sciences and industrial applications. As sustainability and efficiency remain top priorities, cyclopropanecarboxamide derivatives are likely to remain at the forefront of chemical innovation.